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Compound of Interest

Compound Name: 2,4'-Dimethoxybenzophenone

Cat. No.: B1296146

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and
safety data for 2,4'-Dimethoxybenzophenone. It is intended for informational purposes for a
professional audience and should not be substituted for a formal risk assessment. Data for this
specific isomer is limited; therefore, information from structurally related benzophenone
derivatives has been included to provide a broader context. All data sourced from analogous
compounds is clearly indicated.

Executive Summary

2,4'-Dimethoxybenzophenone is an organic compound belonging to the benzophenone
family. While benzophenones are widely used in various industrial applications, including as UV
absorbers in sunscreens and polymers, specific toxicological data for the 2,4'-isomer is not
extensively available in the public domain. This guide summarizes the known physical and
chemical properties, presents the available toxicological data, and outlines general safety
precautions. Due to the scarcity of specific data, hazard information is largely extrapolated from
safety data sheets for other dimethoxybenzophenone isomers and related benzophenone
derivatives. These compounds are generally considered to be irritating to the skin, eyes, and
respiratory system.

Physical and Chemical Properties
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A summary of the physical and chemical properties for the closely related isomer, 4,4'-
Dimethoxybenzophenone, is provided below. These properties are expected to be similar for
2,4'-Dimethoxybenzophenone but should be confirmed with isomer-specific data when

available.
Property Value Reference
Chemical Formula C15H1403 [1][2]
Molecular Weight 242.27 g/mol [11[3]

White to off-white crystalline
Appearance ] [31[4]
solid/powder

Melting Point 141-143 °C (for 4,4'-isomer) [3]

Sparingly soluble in water;
Solubility Soluble in organic solvents like  [4]

ethanol and acetone

CAS Number 90-96-0 (for 4,4'-isomer) [2][3]

Toxicological Data

Comprehensive toxicological studies specifically for 2,4'-Dimethoxybenzophenone are not
readily available. The following tables summarize the GHS hazard classifications and findings
from studies on analogous benzophenone compounds.

GHS Hazard Classification (for 4,4'-
Dimethoxybenzophenone)
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Hazard Class Category

Hazard Statement Reference

Skin

Corrosion/Irritation

H315: Causes skin
(2151061171

irritation

Serious Eye H319: Causes serious
- 2 N [21[5106]1[7]
Damage/Eye Irritation eye irritation
Specific target organ
toxicity — single H335: May cause
3 [21[5][6]1[7]

exposure (Respiratory

tract irritation)

respiratory irritation

Summary of Toxicological Studies on Analogous

Benzophenones
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. Route of Key
Compound Study Type Species L Reference
Exposure Findings
Weakly
2-Hydroxy-4- )
_ mutagenic
methoxybenz  Genetic Salmonella ) )
) o In vitro with [819]
ophenone Toxicology typhimurium ]
metabolic
(HMB) N
activation.
Induced
sister-
chromatid
2-Hydroxy-4- Chinese exchanges
methoxybenz  Genetic Hamster ] and
_ In vitro [81[]
ophenone Toxicology Ovary (CHO) chromosomal
(HMB) cells aberrations
with
metabolic
activation.
2-Hydroxy-4- Decreased
methoxybenz  13-week ] epididymal
Mice Dermal [8]
ophenone study sperm
(HMB) density.
Increased
length of the
2-Hydroxy-4- estrous cycle;
methoxybenz  13-week decreased
Rats Oral (feed) o [8]
ophenone study epididymal
(HMB) sperm
density at
high doses.
_ _ Inhibited the
2,4'- Anti- Murine
_ , _ TLR4/MD2
Dihydroxyben inflammatory Macrophages  Invitro ) ) [10]
signaling
zophenone study (RAW 264.7)
pathway.
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Experimental Protocols

Detailed experimental protocols for 2,4'-Dimethoxybenzophenone are not available in the
cited literature. Below is a representative protocol for a bacterial reverse mutation assay (Ames
test), a standard method for assessing mutagenicity, based on the OECD 471 guideline and
protocols used for other benzophenones.[11]

Representative Protocol: Bacterial Reverse Mutation
Test (Ames Test)

This protocol provides a general workflow for assessing the mutagenic potential of a test
substance.
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Ames Test Experimental Workflow
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Potential Signaling Pathway Interactions

Specific signaling pathway interactions for 2,4'-Dimethoxybenzophenone have not been
documented. However, studies on other benzophenone derivatives suggest potential
interactions with cellular signaling cascades. For instance, 2,4'-Dihydroxybenzophenone has
been shown to inhibit the Toll-like receptor 4 (TLR4) signaling pathway, which is involved in
inflammatory responses.[10] Below is a simplified diagram of a generic inflammatory signaling
pathway that could be a target for investigation.
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Simplified Inflammatory Signaling Pathway
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Health and Safety Precautions

Given the hazard profile of related dimethoxybenzophenone isomers, the following general
precautions are recommended when handling 2,4'-Dimethoxybenzophenone.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator is recommended.[5][6]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid formation of dust. Wash
hands thoroughly after handling.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[12]
Keep container tightly closed.[5]

First Aid Measures

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

[6]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation occurs.

[6]

« Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[6]

e Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[6]

Conclusion and Data Gaps
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The available data indicates that benzophenone derivatives, including dimethoxy-substituted
isomers, should be handled with care due to their potential to cause skin, eye, and respiratory
irritation.[2][5][6][ 7] There is a notable lack of specific toxicological data for 2,4'-
Dimethoxybenzophenone regarding acute toxicity, carcinogenicity, reproductive toxicity, and
skin sensitization. Furthermore, its specific interactions with cellular signaling pathways remain
uninvestigated.

For professionals in research and drug development, it is crucial to recognize these data gaps.
Any work with 2,4'-Dimethoxybenzophenone should proceed with the assumption that it
carries hazards similar to its isomers, and appropriate safety measures should be
implemented. Further research is warranted to fully characterize the health and safety profile of
this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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